![molecular formula C14H21N3O3S B251145 N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}propanamide](/img/structure/B251145.png)
N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}propanamide
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Overview
Description
N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}propanamide, also known as MSP, is a chemical compound that has gained significant attention in the field of scientific research. MSP is a small molecule that has been synthesized for various purposes, including as a tool for studying the function of proteins and as a potential drug candidate for the treatment of various diseases.
Mechanism of Action
N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}propanamide inhibits the activity of FKBP51 by binding to a specific site on the protein. This binding prevents FKBP51 from interacting with other proteins and modulating their activity. By inhibiting FKBP51, this compound can alter various cellular processes, including the stress response and immune regulation.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects, including the inhibition of FKBP51 activity. This inhibition can lead to changes in cellular processes, including the regulation of the stress response and immune function. This compound has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various diseases, including rheumatoid arthritis and multiple sclerosis.
Advantages and Limitations for Lab Experiments
One advantage of N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}propanamide is its specificity for FKBP51, which allows researchers to study the function of this protein in various diseases. However, this compound has some limitations, including its potential toxicity and the need for careful dosing in lab experiments. Additionally, this compound may not be effective in all disease models, and further research is needed to determine its potential therapeutic applications.
Future Directions
There are several future directions for the use of N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}propanamide in scientific research. One potential application is in the development of new drugs for the treatment of various diseases, including cancer and Alzheimer's disease. Additionally, this compound may be useful in studying the role of FKBP51 in stress-related disorders, including depression and anxiety. Further research is needed to determine the full potential of this compound in scientific research and therapeutic applications.
Conclusion:
In conclusion, this compound is a small molecule that has gained significant attention in the field of scientific research. This compound has been synthesized for various purposes, including as a tool for studying the function of proteins and as a potential drug candidate for the treatment of various diseases. This compound inhibits the activity of FKBP51, which is involved in various cellular processes, including stress response and immune regulation. This compound has various biochemical and physiological effects, including anti-inflammatory effects, which may be beneficial in the treatment of various diseases. While this compound has some limitations, including its potential toxicity and the need for careful dosing in lab experiments, it has several potential future directions for use in scientific research and therapeutic applications.
Synthesis Methods
The synthesis of N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}propanamide involves several steps, including the reaction of 4-chlorobenzylamine with methylsulfonyl chloride to form 4-(methylsulfonyl)benzylamine. This intermediate is then reacted with 2-bromoacetophenone to form this compound. The final product is purified using various techniques, including column chromatography and recrystallization.
Scientific Research Applications
N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}propanamide has been used in various scientific research applications, including as a tool for studying the function of proteins. This compound is a specific inhibitor of the protein FKBP51, which is involved in various cellular processes, including stress response and immune regulation. By inhibiting FKBP51, this compound can help researchers better understand the role of this protein in various diseases, including cancer, Alzheimer's disease, and depression.
Properties
Molecular Formula |
C14H21N3O3S |
---|---|
Molecular Weight |
311.4 g/mol |
IUPAC Name |
N-[2-(4-methylsulfonylpiperazin-1-yl)phenyl]propanamide |
InChI |
InChI=1S/C14H21N3O3S/c1-3-14(18)15-12-6-4-5-7-13(12)16-8-10-17(11-9-16)21(2,19)20/h4-7H,3,8-11H2,1-2H3,(H,15,18) |
InChI Key |
YXPSMDYSVHFYOJ-UHFFFAOYSA-N |
SMILES |
CCC(=O)NC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)C |
Canonical SMILES |
CCC(=O)NC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)C |
Origin of Product |
United States |
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